Cas no 42540-91-0 (6-Nitro-1,2-benzisoxazole-3-carboxylic acid (1-))

• Product Name: 6-Nitro-1,2-benzisoxazole-3-carboxylic acid (1-)
• CAS No: 42540-91-0
• MF: C₈H₃N₂O₅
• MW: 207.11982178688
• CID: 2637295
• PubChem ID: 39227
• Update Time: 2025-04-21

6-Nitro-1,2-benzisoxazole-3-carboxylic acid (1-) Chemical and Physical Properties

Names and Identifiers

• 6-nitro-1,2-benzoxazole-3-carboxylate
• 6-NITRO-1,2-BENZISOXAZOLE-3-CARBOXYLIC ACID (1-)
• SCHEMBL492851
• DTXSID10195335
• 42540-91-0
• 6-Nitro-1,2-benzisoxazole-3-carboxylic acid (1-)

• Inchi： 1S/C8H4N2O5/c11-8(12)7-5-2-1-4(10(13)14)3-6(5)15-9-7/h1-3H,(H,11,12)/p-1
• InChI Key： ZLEFVQVMLIQEOU-UHFFFAOYSA-M
• SMILES： O1C2C=C(C=CC=2C(C(=O)[O-])=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.00419620Da
• Monoisotopic Mass: 207.00419620Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 112Ų